N-(2-{[3-(2-furyl)-3-oxo-1-propen-1-yl]amino}phenyl)-4-nitrobenzenesulfonamide

• IUPAC Name: N-[2-[[(E)-3-(furan-2-yl)-3-oxoprop-1-enyl]amino]phenyl]-4-nitrobenzenesulfonamide
• InChI: InChI=1S/C19H15N3O6S/c23-18(19-6-3-13-28-19)11-12-20-16-4-1-2-5-17(16)21-29(26,27)15-9-7-14(8-10-15)22(24)25/h1-13,20-21H/b12-11+
• InChI Key: GKABLOOACZWONX-VAWYXSNFSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC=CC(=O)C2=CC=CO2)NS(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C(=C1)N/C=C/C(=O)C2=CC=CO2)NS(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H15N3O6S
• Molecular Weight: 413.4 g/mol

Description

N-(2-{[3-(2-furyl)-3-oxo-1-propen-1-yl]amino}phenyl)-4-nitrobenzenesulfonamide, commonly known as Furosemide, is a potent diuretic drug that is widely used in the treatment of edema, hypertension, and congestive heart failure. Furosemide belongs to the class of loop diuretics, which act on the ascending limb of the loop of Henle in the kidney to increase urine output and reduce fluid retention.

Mechanism of Action

Furosemide acts by inhibiting the Na+-K+-2Cl- co-transporter in the thick ascending limb of the loop of Henle, thereby reducing the reabsorption of sodium, chloride, and potassium ions. This leads to an increase in the osmotic pressure in the lumen of the tubule, which in turn causes water to be retained in the tubule and excreted in the urine. Furosemide also has a direct vasodilatory effect on the blood vessels, which helps to reduce blood pressure.
Biochemical and Physiological Effects:
Furosemide has several biochemical and physiological effects on the body. It increases the excretion of sodium, chloride, and potassium ions, which leads to a reduction in blood volume and fluid retention. Furosemide also increases the excretion of calcium and magnesium ions, which can lead to hypocalcemia and hypomagnesemia. Furosemide can also cause metabolic alkalosis due to the loss of hydrogen ions in the urine.

Advantages and Limitations for Lab Experiments

Furosemide has several advantages and limitations for lab experiments. Its diuretic effect makes it useful for studying the renal system and the regulation of fluid and electrolyte balance. Furosemide can also be used to induce acute pulmonary edema in animal models, which can be useful for studying the pathophysiology of this condition. However, Furosemide has several limitations, including its potential to cause hypokalemia and metabolic alkalosis, which can affect the results of experiments.

Future Directions

There are several future directions for research on Furosemide. One area of research is the development of new formulations of Furosemide that can improve its bioavailability and reduce its side effects. Another area of research is the identification of new therapeutic applications for Furosemide, such as in the treatment of acute kidney injury and acute respiratory distress syndrome. Additionally, there is a need for further research on the long-term effects of Furosemide on renal function and electrolyte balance.

Scientific Research Applications

Furosemide has been extensively studied for its therapeutic effects in various medical conditions. It is commonly used in the treatment of edema associated with congestive heart failure, cirrhosis of the liver, and renal disease. Furosemide has also been shown to be effective in the treatment of hypertension, hypercalcemia, and hyperkalemia. Additionally, Furosemide has been used in the management of acute pulmonary edema and acute renal failure.